N-{1-[1-(3-furoyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2-methylbenzamide

• IUPAC Name: N-[2-[1-(furan-3-carbonyl)piperidin-4-yl]pyrazol-3-yl]-2-methylbenzamide
• InChI: InChI=1S/C21H22N4O3/c1-15-4-2-3-5-18(15)20(26)23-19-6-10-22-25(19)17-7-11-24(12-8-17)21(27)16-9-13-28-14-16/h2-6,9-10,13-14,17H,7-8,11-12H2,1H3,(H,23,26)
• InChI Key: SZURBPWXUKMJJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=NN2C3CCN(CC3)C(=O)C4=COC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a furoyl group, a piperidinyl group, a pyrazol group, and a benzamide group. Each of these groups contributes to the overall properties and potential applications of the compound.

Synthesis Analysis

While specific synthesis methods for this compound are not available, general methods for synthesizing similar compounds involve reactions of β-ketonitriles with hydrazines.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. Computational methods such as Density Functional Theory (DFT) could be used to predict the molecular structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the furoyl and benzamide groups could potentially undergo acylation reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. These properties could include solubility, melting point, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is reactive, it could pose a risk of chemical burns or fire.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as pharmaceuticals or materials science. This could involve testing its biological activity, studying its reactivity, or investigating its physical properties.